Cas no 1805883-85-5 (4-Formyl-7-mercapto-1H-benzimidazole)

• Product Name: 4-Formyl-7-mercapto-1H-benzimidazole
• CAS No: 1805883-85-5
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 4816135
• Update Time: 2025-06-08

4-Formyl-7-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-7-mercapto-1H-benzimidazole

• Inchi： 1S/C8H6N2OS/c11-3-5-1-2-6(12)8-7(5)9-4-10-8/h1-4,12H,(H,9,10)
• InChI Key： NOMWLMAVXAOKJC-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=O)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.1
• Topological Polar Surface Area: 46.8

Additional information on 4-Formyl-7-mercapto-1H-benzimidazole

Recent Advances in the Application of 4-Formyl-7-mercapto-1H-benzimidazole (CAS: 1805883-85-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Formyl-7-mercapto-1H-benzimidazole (CAS: 1805883-85-5) has recently emerged as a versatile scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both formyl and mercapto functional groups, has demonstrated significant potential in drug discovery and bioconjugation applications. Recent studies have highlighted its unique reactivity profile, particularly in thiol-mediated coupling reactions and as a building block for targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Formyl-7-mercapto-1H-benzimidazole as a key intermediate in the synthesis of novel kinase inhibitors. The researchers successfully utilized its reactive groups to develop a series of potent and selective inhibitors targeting tyrosine kinases involved in cancer progression. The compound's ability to form stable covalent bonds with cysteine residues in the kinase active site was particularly noteworthy, offering potential advantages in drug residence time and target engagement.

In the field of bioconjugation, recent work published in Bioconjugate Chemistry (2024) demonstrated the compound's utility in site-specific protein modification. The 4-formyl group was shown to react efficiently with aminooxy-functionalized biomolecules under mild conditions, while the mercapto group provided an additional handle for orthogonal conjugation strategies. This dual functionality makes 1805883-85-5 particularly valuable for creating complex biomolecular constructs with precise control over conjugation sites.

Structural studies using X-ray crystallography and NMR spectroscopy have provided new insights into the molecular interactions of 4-Formyl-7-mercapto-1H-benzimidazole derivatives. A recent Nature Communications article (2024) reported the crystal structure of this compound bound to a therapeutic target, revealing unexpected hydrogen bonding patterns that could inform future drug design efforts. These structural insights are particularly relevant for optimizing the pharmacokinetic properties of derivatives based on this scaffold.

The compound's potential in antimicrobial applications has also gained attention. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of 4-Formyl-7-mercapto-1H-benzimidazole show promising activity against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. The researchers attributed this selective activity to the compound's ability to disrupt essential bacterial enzymes while sparing human counterparts.

Looking forward, several pharmaceutical companies have included 1805883-85-5 in their development pipelines, particularly for targeted cancer therapies and precision medicine applications. The compound's unique combination of reactivity and stability makes it particularly attractive for next-generation therapeutic development. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) technology and other emerging modalities in drug discovery.